3-nitro-N-(1-phenyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl)benzenesulfonamide

• IUPAC Name: 3-nitro-N-(1-phenyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl)benzenesulfonamide
• InChI: InChI=1S/C21H14N6O4S/c28-27(29)15-9-6-10-16(13-15)32(30,31)25-19-21-24-23-20(14-7-2-1-3-8-14)26(21)18-12-5-4-11-17(18)22-19/h1-13H,(H,22,25)
• InChI Key: RQJHGVZJBPIGFT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN=C3N2C4=CC=CC=C4N=C3NS(=O)(=O)C5=CC=CC(=C5)[N+](=O)[O-]
• Molecular Formula: C21H14N6O4S
• Molecular Weight: 446.4 g/mol

Description

3-nitro-N-(1-phenyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl)benzenesulfonamide is a complex organic compound that belongs to the class of triazoloquinoxaline derivatives. These compounds are known for their diverse biological activities, including anticancer, antimicrobial, and anti-inflammatory properties . The unique structure of this compound, which combines quinoxaline, triazole, and sulfonamide pharmacophores, makes it a promising candidate for various scientific and industrial applications .

Preparation Methods

The synthesis of 3-nitro-N-(1-phenyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl)benzenesulfonamide involves several steps:

Starting Material Preparation: The synthesis begins with the preparation of quinoxalin-2(1H)-one, which is treated with phosphorus oxychloride and a catalytic amount of DMF to yield 2-chloroquinoxaline.

Formation of Hydrazinyl Quinoxaline: The 2-chloroquinoxaline is then reacted with hydrazine hydrate in ethanol in the presence of triethylamine to produce 4-hydrazinyl quinoxaline.

Triazoloquinoxaline Formation: The 4-hydrazinyl quinoxaline is further reacted with carbon disulfide in pyridine to form [1,2,4]triazolo[4,3-a]quinoxaline-1-thiol.

Final Compound Synthesis: The final step involves the reaction of [1,2,4]triazolo[4,3-a]quinoxaline-1-thiol with 3-nitrobenzenesulfonyl chloride in the presence of a base to yield 3-nitro-N-(1-phenyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl)benzenesulfonamide.

Chemical Reactions Analysis

3-nitro-N-(1-phenyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl)benzenesulfonamide undergoes various chemical reactions, including:

Oxidation: The compound can undergo oxidation reactions, typically using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be performed using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the nitro group can be replaced by other functional groups under appropriate conditions.

Common reagents and conditions used in these reactions include organic solvents like ethanol, pyridine, and bases such as triethylamine . The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

3-nitro-N-(1-phenyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl)benzenesulfonamide has several scientific research applications:

Chemistry: The compound is used as a building block for the synthesis of other complex molecules and as a reagent in various organic reactions.

Biology: It has shown potential as an anticancer agent, with studies indicating its effectiveness against various cancer cell lines.

Medicine: The compound’s antimicrobial and anti-inflammatory properties make it a candidate for the development of new therapeutic agents.

Industry: It can be used in the development of new materials with specific properties, such as enhanced stability or reactivity.

Mechanism of Action

The mechanism of action of 3-nitro-N-(1-phenyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl)benzenesulfonamide involves its interaction with biological targets at the molecular level. The compound’s structure allows it to bind to specific receptors or enzymes, inhibiting their activity and leading to the desired biological effects . For example, its anticancer activity is attributed to its ability to intercalate DNA, disrupting the replication process and inducing cell death .

Comparison with Similar Compounds

3-nitro-N-(1-phenyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl)benzenesulfonamide can be compared with other similar compounds, such as:

N-phenyl-[1,2,4]triazolo[4,3-a]quinoxaline-1-sulfonamide: This compound shares a similar core structure but lacks the nitro group, which may affect its biological activity.

3,5-dichloronitrophenyl-[1,2,4]triazolo[4,3-a]quinoxaline-1-sulfonamide: This derivative has additional chlorine atoms, which can enhance its reactivity and potentially its biological activity.

N-(4-(4,5-dihydro-5-phenylisoxazol-3-yl)phenyl)-1-methyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-amine: This compound has a different substituent on the triazoloquinoxaline core, which may result in different biological properties.

The uniqueness of 3-nitro-N-(1-phenyl-[1,2,4]triazolo[4,3-a]quinoxalin-4-yl)benzenesulfonamide lies in its specific combination of functional groups, which confer distinct chemical and biological properties .